(5Z)-2-(3-methylphenyl)-5-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methylene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

Specification

• Molecular Formula: C23H14F3N3O2S
• Molecular Weight: 453.4 g/mol
• IUPAC Name: (5Z)-2-(3-methylphenyl)-5-[[5-[3-(trifluoromethyl)phenyl]furan-2-yl]methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• Standard InChI: InChI=1S/C23H14F3N3O2S/c1-13-4-2-6-15(10-13)20-27-22-29(28-20)21(30)19(32-22)12-17-8-9-18(31-17)14-5-3-7-16(11-14)23(24,25)26/h2-12H,1H3/b19-12-
• Standard InChI Key: FMRDMYXPNLCTGP-UNOMPAQXSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)C2=NN3C(=O)/C(=C/C4=CC=C(O4)C5=CC(=CC=C5)C(F)(F)F)/SC3=N2
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN3C(=O)C(=CC4=CC=C(O4)C5=CC(=CC=C5)C(F)(F)F)SC3=N2

Introduction

(5Z)-2-(3-methylphenyl)-5-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methylene)13thiazolo[3,2-b]124triazol-6(5H)-one is a complex organic molecule characterized by its unique structural features, which include a thiazole and triazole ring system. This compound is classified under the categories of thiazoles and triazoles, known for their diverse biological activities. The molecular weight of this compound is approximately 453.44 g/mol, as reported in some sources, although there is a slight discrepancy with another source indicating a molecular weight close to 460.48 g/mol.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. These reactions often include condensation reactions between various precursors, and the detailed synthetic pathway can vary based on specific conditions and desired yield. The use of catalysts or specific solvents may be necessary to optimize yields and selectivity. Monitoring through techniques like thin-layer chromatography or high-performance liquid chromatography is essential during synthesis.

Biological Activities and Potential Applications

Compounds similar to (5Z)-2-(3-methylphenyl)-5-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methylene)thiazolo[3,2-b]triazol-6(5H)-one exhibit significant biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The unique combination of thiazole and triazole rings along with the trifluoromethyl group potentially enhances its biological activity compared to similar compounds.

Comparison with Similar Compounds:

Compound Name	Molecular Formula	Biological Activity
Compound A	C22H16F3N4OS	Antimicrobial
Compound B	C23H19F3N4O	Anticancer
Compound C	C21H15F3N4S	Anti-inflammatory

Mechanism of Action